Cas no 941926-95-0 (N-(3,4-dimethoxyphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(3,4-dimethoxyphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 941926-95-0
• MF: C₂₁H₂₁N₃O₅
• MW: 395.408545255661
• CID: 6447800
• Update Time: 2025-07-29

N-(3,4-dimethoxyphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-(3,4-dimethoxyphenyl)-1,6-dihydro-4-methoxy-1-(4-methylphenyl)-6-oxo-

• Inchi： 1S/C21H21N3O5/c1-13-5-8-15(9-6-13)24-19(25)12-18(29-4)20(23-24)21(26)22-14-7-10-16(27-2)17(11-14)28-3/h5-12H,1-4H3,(H,22,26)
• InChI Key： DSWHJBOFNJFSQB-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OC)C(OC)=C2)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1OC

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 9.62±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3,4-dimethoxyphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

N-(3,4-Dimethoxyphenyl)-4-Methoxy-1-(4-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxamide: A Comprehensive Overview

The compound N-(3,4-dimethoxyphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, identified by the CAS Registry Number 941926-95-0, represents a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a dihydropyridazine ring system substituted with multiple methoxy groups and a carboxamide functional group. The presence of these substituents contributes to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecules. The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have employed novel catalytic systems and green chemistry principles to enhance the efficiency and sustainability of its production. These methods not only reduce environmental impact but also pave the way for large-scale manufacturing, which is crucial for its potential applications.

The structural features of this compound make it an attractive candidate for various applications. The dihydropyridazine ring system is known for its stability and electronic properties, which can be exploited in the development of advanced materials. For instance, studies have shown that this compound exhibits excellent electron transport properties, making it a promising material for organic electronics. Additionally, the presence of methoxy groups enhances its solubility in polar solvents, which is advantageous for its use in solution-based processing techniques.

Recent research has also highlighted the potential of this compound in pharmaceutical applications. Its ability to interact with specific biological targets has been explored in drug discovery programs. For example, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic disorders. While further optimization is required to improve its bioavailability and selectivity, these findings underscore its potential as a lead compound in drug development.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Initial assessments indicate that it undergoes slow degradation under aerobic conditions, suggesting that its long-term environmental persistence could be a concern. However, ongoing research aims to develop more sustainable alternatives that minimize ecological risks while retaining its desirable chemical properties.

From a materials science perspective, this compound has shown promise as a component in advanced polymers and composites. Its ability to form stable covalent bonds with other monomers enables the creation of high-performance materials with tailored mechanical and thermal properties. Researchers have successfully incorporated this compound into polymeric matrices to enhance their resistance to UV degradation and improve their electrical conductivity.

The study of this compound has also contributed to our understanding of heterocyclic chemistry. The dihydropyridazine ring system serves as a versatile scaffold for the construction of diverse functional molecules. By modifying the substituents on the ring, chemists can fine-tune the electronic properties and reactivity of the molecule to suit specific applications. This versatility makes it an invaluable tool in both academic research and industrial innovation.

In conclusion, N-(3,4-dimethoxyphenyl)-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structure and versatile properties open up exciting possibilities across multiple disciplines. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a significant role in shaping future advancements in chemistry and materials science.